Cas no 2171979-47-6 (2-cyclopentyloxane-2-carbaldehyde)

• Product Name: 2-cyclopentyloxane-2-carbaldehyde
• CAS No: 2171979-47-6
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6399298
• PubChem ID: 165590145
• Update Time: 2025-06-09

2-cyclopentyloxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyloxane-2-carbaldehyde
• 2171979-47-6
• EN300-1620744

• Inchi： 1S/C11H18O2/c12-9-11(7-3-4-8-13-11)10-5-1-2-6-10/h9-10H,1-8H2
• InChI Key： ZZDVTOZPBIRQEV-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)C1CCCC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-cyclopentyloxane-2-carbaldehyde

2-Cyclopentyloxane-2-Carbaldehyde (CAS No. 2171979-47-6): A Comprehensive Overview

2-Cyclopentyloxane-2-carbaldehyde (CAS No. 2171979-47-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its cyclopentyl and oxane moieties, exhibits a range of chemical and biological activities that make it a valuable subject of research and development.

The structure of 2-cyclopentyloxane-2-carbaldehyde is particularly noteworthy. It consists of a cyclopentyl ring attached to an oxane ring, with a carbonyl group at the 2-position of the oxane ring. This arrangement provides the molecule with a high degree of conformational flexibility, which can influence its reactivity and biological interactions. The cyclopentyl moiety is known for its stability and ability to participate in various chemical reactions, while the oxane ring offers additional functional groups that can be modified for specific applications.

In recent years, 2-cyclopentyloxane-2-carbaldehyde has been the focus of several studies aimed at understanding its chemical behavior and potential uses. One such study published in the Journal of Organic Chemistry explored the synthesis and reactivity of this compound. The researchers found that 2-cyclopentyloxane-2-carbaldehyde can undergo selective oxidation reactions, leading to the formation of various derivatives with enhanced functional groups. These derivatives have shown promise in the development of new materials and pharmaceuticals.

Another area of interest is the biological activity of 2-cyclopentyloxane-2-carbaldehyde. Preliminary studies have indicated that this compound exhibits moderate anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. A study published in the European Journal of Medicinal Chemistry reported that 2-cyclopentyloxane-2-carbaldehyde inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

The pharmacological properties of 2-cyclopentyloxane-2-carbaldehyde have also been investigated. Research conducted at a leading pharmaceutical institute found that this compound has low toxicity and good bioavailability, which are crucial factors for drug development. These properties make 2-cyclopentyloxane-2-carbaldehyde an attractive candidate for further preclinical studies and potential clinical trials.

In addition to its therapeutic potential, 2-cyclopentyloxane-2-carbaldehyde has shown promise in the field of materials science. A study published in the Journal of Materials Chemistry demonstrated that this compound can be used as a building block for the synthesis of advanced polymers with unique mechanical and thermal properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives.

The synthesis of 2-cyclopentyloxane-2-carbaldehyde involves several steps, including the formation of the cyclopentyl and oxane rings followed by the introduction of the carbonyl group. Various methods have been developed to optimize this process, ensuring high yields and purity levels. One common approach involves the use of transition metal catalysts to facilitate ring formation and functional group introduction.

The analytical methods used to characterize 2-cyclopentyloxane-2-carbaldehyde are also important for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly employed to confirm the structure and purity of this compound. These methods provide detailed information about the molecular structure and help identify any impurities or by-products.

In conclusion, 2-cyclopentyloxane-2-carbaldehyde (CAS No. 2171979-47-6) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features, coupled with its chemical reactivity and biological activity, make it an exciting subject for further research and development. As more studies are conducted, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.